Cas no 381233-79-0 (5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one)

• Product Name: 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one
• CAS No: 381233-79-0
• MF: C₁₀H₁₁N₂OBr
• MW: 255.111
• CID: 2602939
• Update Time: 2025-06-21

5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one
• 3-Bromo-5-pyridin-2-yl-1H-pyridin-2-one
• Perampanel

Experimental Properties

• Density: 1.637±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.3 g/l) (25 º C),

Additional information on 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one

Introduction to 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one (CAS No. 381233-79-0)

5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one, identified by its Chemical Abstracts Service (CAS) number 381233-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the bipyridine class, a family of heterocyclic molecules known for their versatile applications in coordination chemistry, catalysis, and medicinal chemistry. The presence of a bromine substituent at the 5' position and a carbonyl group at the 6'(1'H) position introduces unique reactivity and functionalization possibilities, making it a valuable building block for synthetic chemists and drug developers.

The structure of 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one consists of two pyridine rings connected through a central carbon-carbon bond, forming a bipyridine scaffold. The bromine atom at the 5' position serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This allows for the introduction of diverse aryl or heteroaryl groups, expanding the compound's utility in constructing complex molecular architectures. Additionally, the carbonyl group at the 6'(1'H) position can undergo reduction to form an alcohol or participate in condensation reactions, enabling the synthesis of macromolecular structures or derivatives with altered physicochemical properties.

In recent years, 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one has been explored in several cutting-edge research areas. One notable application is in the development of metal-organic frameworks (MOFs) and coordination polymers. The bipyridine moiety acts as a ligand that can coordinate with transition metals such as ruthenium, iridium, and platinum, forming stable complexes with potential applications in catalysis and material science. These metal complexes have shown promise in facilitating photoredox reactions and carbon-carbon bond formation, which are crucial steps in organic synthesis.

Another emerging field where 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one has found utility is in medicinal chemistry. Bipyridine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors. The brominated bipyridone scaffold provides a scaffold for designing small-molecule inhibitors with therapeutic potential. For instance, researchers have leveraged this compound to develop novel kinase inhibitors by appending pharmacophores that enhance binding affinity and selectivity. Preliminary studies suggest that derivatives of 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one exhibit inhibitory activity against certain kinases involved in cancer progression, making them attractive candidates for further preclinical evaluation.

The compound's structural features also make it a valuable tool in synthetic biology and biocatalysis. The bipyridine ligands can be incorporated into enzyme mimics or designed catalysts that mimic natural metalloenzymes. Such systems have applications in green chemistry initiatives, where they help reduce reliance on traditional transition-metal catalysts by utilizing more sustainable alternatives. Furthermore, the bromine atom allows for site-specific modifications, enabling researchers to fine-tune the reactivity and selectivity of these catalysts without altering other functional groups.

From an industrial perspective, 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one holds promise for applications in agrochemicals and material science. Its ability to form stable complexes with metals makes it useful in developing metal chelating agents that can enhance nutrient uptake in plants or act as stabilizers in industrial processes. Additionally, its role as a precursor in synthesizing advanced materials has been explored, particularly in the development of luminescent compounds and sensors that rely on bipyridine-based coordination chemistry.

The synthesis of 5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include bromination at the desired position followed by oxidation to introduce the carbonyl group. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on larger scales for research and commercial purposes.

In conclusion,5'-Bromo-[2,3'-bipyridin]-6'(1'H)-one (CAS No. 381233-79-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features—combining a reactive bromine substituent with a functional carbonyl group—make it an indispensable tool for synthetic chemists and researchers exploring new frontiers in drug discovery、catalysis、and materials science。As research continues to uncover new uses for this compound，its importance is likely to grow，driving innovation across various industries.